Cas no 2082-59-9 (Valeric anhydride)

Valeric anhydride Properties

Names and Identifiers

• Pentanoic acid,1,1'-anhydride
• Valeric Anhydride
• pentanoyl pentanoate
• n-butyric anhydride
• n-pentanoic anhydride
• n-valeric anhydride
• Pentanoic acid,anhydride
• pentanoic anhydride
• pentanoic acid anhydride
• valeric anhydride
• EINECS 218-212-9
• Pentanoic acid, 1,1'-anhydride
• 2082-59-9
• E70315
• Valeric anhydride, purum, >=98.0% (NT)
• DUCKXCGALKOSJF-UHFFFAOYSA-
• CS-0152389
• SCHEMBL242588
• N9B5ZQ67R5
• LS-13876
• MFCD00009477
• NS00046020
• EN300-7400928
• InChI=1/C10H18O3/c1-3-5-7-9(11)13-10(12)8-6-4-2/h3-8H2,1-2H3
• FT-0634021
• Pentanoic acid, anhydride
• DTXSID70870934
• Valeric anhydride, 97%
• valeric acid anhydride
• HY-W099747
• F0001-0745
• UNII-N9B5ZQ67R5
• J-013658
• V0006
• VALERICANHYDRIDE
• AKOS015918324
• DB-045398
• Pentanoic Acid 1,1'-Anhydride
• +Expand

• MDL： MFCD00009477
• InChIKey： DUCKXCGALKOSJF-UHFFFAOYSA-N
• Inchi： 1S/C10H18O3/c1-3-5-7-9(11)13-10(12)8-6-4-2/h3-8H2,1-2H3
• SMILES： CCCCC(=O)OC(=O)CCCC

Computed Properties

• Exact Mass: 186.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 186.126
• Heavy Atom Count: 13
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.43660
• PSA: 43.37000
• Refractive Index: n20/D 1.421(lit.)
• Boiling Point: 227°C
• Melting Point: −56 °C (lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Color/Form: Colorless yellow transparent liquid
• Solubility: Not determined
• Density: 0.944 g/mL at 20 °C(lit.)

Valeric anhydride Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 3
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

Valeric anhydride Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters